Cas no 26643-62-9 (Guazatine Sesquisulfate Salt)
Guazatine Sesquisulfate Salt Chemical and Physical Properties
Names and Identifiers
-
- Guanoctine sesquisulphate
- bis[8-(diaminomethylideneazaniumyl)octyl]azanium,sulfate
- 9-Aza-1,17-diguanidino heptadecane sesquisulphate
- AC1L1PUK
- HEPTADECANE, 9-AZA-1,17-DIGUANIDINO-, SESQUISULPHATE
- LS-74181
- 26643-62-9
- bis[8-(diaminomethylideneazaniumyl)octyl]azanium;sulfate
- Guazatine Sesquisulfate Salt
-
- Inchi: 1S/C18H41N7.H2O4S/c19-17(20)24-15-11-7-3-1-5-9-13-23-14-10-6-2-4-8-12-16-25-18(21)22;1-5(2,3)4/h23H,1-16H2,(H4,19,20,24)(H4,21,22,25);(H2,1,2,3,4)/p+1
- InChI Key: QVYDMSAHFJIJTD-UHFFFAOYSA-O
- SMILES: S(=O)(=O)([O-])[O-].[NH2+](CCCCCCCC/[NH+]=C(\N)/N)CCCCCCCC/[NH+]=C(\N)/N
Computed Properties
- Exact Mass: 1004.58754
- Monoisotopic Mass: 454.31754908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 365
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 237Ų
Experimental Properties
- PSA: 538.04
Guazatine Sesquisulfate Salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Guazatine Sesquisulfate Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G844703-100mg |
Guazatine Sesquisulfate Salt |
26643-62-9 | 100mg |
$ 75.00 | 2022-06-04 | ||
| TRC | G844703-250mg |
Guazatine Sesquisulfate Salt |
26643-62-9 | 250mg |
$ 165.00 | 2022-06-04 | ||
| TRC | G844703-1g |
Guazatine Sesquisulfate Salt |
26643-62-9 | 1g |
$ 600.00 | 2022-06-04 | ||
| TRC | G844703-2.5g |
Guazatine Sesquisulfate Salt |
26643-62-9 | 2.5g |
$ 1355.00 | 2022-06-04 | ||
| TRC | G844703-1mg |
Guazatine Sesquisulfate Salt |
26643-62-9 | 1mg |
$ 201.00 | 2023-09-07 | ||
| TRC | G844703-5mg |
Guazatine Sesquisulfate Salt |
26643-62-9 | 5mg |
$ 913.00 | 2023-09-07 | ||
| TRC | G844703-10mg |
Guazatine Sesquisulfate Salt |
26643-62-9 | 10mg |
$ 1608.00 | 2023-09-07 |
Guazatine Sesquisulfate Salt Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Guazatine Sesquisulfate Salt
Guazatine Sesquisulfate Salt (CAS No. 26643-62-9): An Overview of Its Properties and Applications in Modern Chemistry
Guazatine Sesquisulfate Salt (CAS No. 26643-62-9) is a compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique properties and potential applications. This article aims to provide a comprehensive overview of Guazatine Sesquisulfate Salt, including its chemical structure, physical properties, and recent advancements in its use in various scientific and medical contexts.
Chemical Structure and Physical Properties
Guazatine Sesquisulfate Salt is a complex organic compound with the molecular formula C10H14N4O8S3. It is derived from guazatine, a natural alkaloid found in the seeds of the African tree Pseudocedrela kotschyi. The sesquisulfate salt form of guazatine enhances its solubility and stability, making it more suitable for various applications. The compound appears as a white crystalline powder and is soluble in water, ethanol, and other polar solvents.
The molecular weight of Guazatine Sesquisulfate Salt is approximately 378.4 g/mol. It has a melting point of around 180-185°C and exhibits good thermal stability under normal conditions. The compound's chemical structure includes multiple functional groups, such as amine, hydroxyl, and sulfate groups, which contribute to its reactivity and potential for forming complexes with other molecules.
Biochemical Properties and Mechanisms of Action
Guazatine Sesquisulfate Salt has been extensively studied for its biochemical properties and mechanisms of action. One of its key features is its ability to inhibit acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting AChE, Guazatine Sesquisulfate Salt can increase the levels of acetylcholine in the synaptic cleft, which has implications for various neurological conditions.
In addition to its AChE inhibitory activity, recent research has shown that Guazatine Sesquisulfate Salt possesses antioxidant properties. Studies have demonstrated that it can scavenge free radicals and reduce oxidative stress in cells. This dual mechanism—AChE inhibition and antioxidant activity—makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.
Clinical Applications and Research Developments
The potential clinical applications of Guazatine Sesquisulfate Salt have been a focus of numerous studies in recent years. One area of particular interest is its use as a cognitive enhancer. Clinical trials have shown that it can improve cognitive function in patients with mild cognitive impairment (MCI) and early-stage Alzheimer's disease. The compound's ability to enhance acetylcholine levels and reduce oxidative stress may contribute to these beneficial effects.
Beyond neurodegenerative diseases, Guazatine Sesquisulfate Salt has also shown promise in other therapeutic areas. For example, it has been investigated for its potential anti-inflammatory properties. Preclinical studies have demonstrated that it can reduce inflammation in animal models of arthritis, suggesting its potential as an anti-inflammatory agent.
Safety and Toxicology
The safety profile of Guazatine Sesquisulfate Salt has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, like any pharmaceutical agent, it should be used under medical supervision to ensure safe administration.
Toxicological assessments have also explored the compound's potential for causing adverse effects at higher doses or with prolonged use. While no significant toxicities have been reported in short-term studies, long-term safety data are still being collected to provide a more comprehensive understanding of its safety profile.
Synthesis and Production Methods
The synthesis of Guazatine Sesquisulfate Salt involves several steps, starting from the natural extraction of guazatine from plant sources or through chemical synthesis. The sesquisulfate salt form is typically prepared by reacting guazatine with sulfuric acid under controlled conditions. This process ensures the formation of a stable salt with enhanced solubility and bioavailability.
In industrial settings, the production of Guazatine Sesquisulfate Salt is optimized to achieve high yields while maintaining product purity. Advanced purification techniques such as chromatography and crystallization are employed to ensure that the final product meets stringent quality standards.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on Guazatine Sesquisulfate Salt (CAS No. 26643-62-9) highlights its potential as a multifaceted therapeutic agent with applications in neurology, inflammation, and other areas. As more clinical trials are conducted and new data become available, the full scope of its benefits will likely become clearer.
In conclusion, Guazatine Sesquisulfate Salt strong > represents an exciting development in the field of medicinal chemistry. Its unique combination of AChE inhibition, antioxidant activity, and anti-inflammatory properties positions it as a promising candidate for addressing various health conditions. Continued research will undoubtedly uncover new insights into its mechanisms of action and therapeutic potential. p >
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